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Compound of Interest

Compound Name: 2-Fluoro-6-iodoanisole

Cat. No.: B1344345

An In-depth Technical Guide to 2-Fluoro-6-
lodoanisole

This guide provides a detailed overview of the chemical and physical properties, safety
information, and handling procedures for 2-Fluoro-6-iodoanisole, intended for researchers,
scientists, and professionals in drug development. The information is compiled from various
chemical data sources.

Chemical and Physical Properties

2-Fluoro-6-iodoanisole is an organic compound with the chemical formula C7HeFIO.[1][2] It is
a white solid that is soluble in many organic solvents like ether, methanol, and chloroform.[1][2]
At room temperature, it is considered to be relatively stable.[1][2]

Table 1: Physical and Chemical Properties of 2-Fluoro-6-iodoanisole
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Property Value Source
Molecular Formula C7HeFIO [1112]
Molar Mass 252.02 g/mol [2]
Appearance White solid [11[2]
Melting Point 50 °C or 82-84 °C [2]
Boiling Point 239.6 + 25.0 °C (Predicted) [2]
Density 1.803 + 0.06 g/cm? (Predicted) [2]
Flash Point 98.734 °C [2]

Vapor Pressure

0.061 mmHg at 25°C

[2]

Refractive Index

1.57

[2]

Purity

96%+

[3]

Note: Some physical properties are predicted values and should be treated as estimates.

Safety and Hazard Information

The safety profile of 2-Fluoro-6-iodoanisole has not been fully investigated, and therefore, it

should be handled with appropriate safety measures.[1][2] It is presumed to pose potential

risks to human health and the environment.[1][2]

General Safety Precautions:

Do not ingest.[1]

Use in a well-ventilated area.[1][2]

Avoid inhalation of dust, vapors, mist, or gas.[1][4]

Avoid contact with skin and eyes.[1][4]

Wear appropriate personal protective equipment (PPE).[4]
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e Handle with gloves, and inspect them before use. Use proper glove removal technique to
avoid skin contact.[4]

e Wash hands thoroughly after handling.[4]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical and toxicological
properties of 2-Fluoro-6-iodoanisole are not readily available in the public domain. The
provided data are likely derived from standard analytical methods. For instance:

e Melting Point: Typically determined using a melting point apparatus where a small sample is
heated, and the temperature range from the first sign of melting to complete liquefaction is
recorded.

» Boiling Point: Can be determined by distillation, where the temperature of the vapor in
equilibrium with the boiling liquid is measured at a specific pressure.

e Density: Often measured using a pycnometer or a hydrometer.

¢ Flash Point: Commonly determined using a Pensky-Martens closed-cup tester or a similar
apparatus, which measures the lowest temperature at which the vapors of the material will
ignite.

First Aid Measures

In case of accidental exposure, the following first aid measures are recommended. A physician
should be consulted, and the safety data sheet should be shown to the attending doctor.[4]
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Type of Exposure

Inhalation J [ Ingestion J [ Skin Contact J [ Eye Contact J

Immediate Actions
\
Move to fresh air Wash off with soap and plenty of water L Rinse thoroughly with plenty of water for at least 15 minutes
"
Y

y

Never give anything by mouth to an unconscious person

edical Attention

Click to download full resolution via product page

Caption: First aid procedures for 2-Fluoro-6-iodoanisole exposure.

Handling and Personal Protection

Proper handling and the use of personal protective equipment are crucial to minimize exposure
risks. The logical relationship between identified hazards and recommended PPE is outlined
below.
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Recommended Personal Protective Equipment

rventiiaton s magequate :
Identified Hazards
L ——
Risk M‘. 'tigation
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»
g Protective Clothing / Lab Coat Safe Handling Achieved
Eye Contact ' g Chemical Resistant Gloves

g Safety Goggles

Click to download full resolution via product page
Caption: Hazard mitigation through personal protective equipment.
Storage and Disposal
Storage:
e Store in a cool place.[4]

+ Keep the container tightly closed in a dry and well-ventilated place.[4]
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Disposal:

» Dispose of this material through a licensed professional waste disposal service.[4]
o Contaminated packaging should be disposed of as unused product.[4]

e Observe all local and national regulations.[1]

Use

2-Fluoro-6-iodoanisole is primarily used as a chemical reagent in organic synthesis and as an
intermediate for the synthesis of other organic compounds.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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